1,3,5-Tris[4-(dihydroxyboryl)phenyl]benzene

• IUPAC Name: [4-[3,5-bis(4-boronophenyl)phenyl]phenyl]boronic acid
• InChI: InChI=1S/C24H21B3O6/c28-25(29)22-7-1-16(2-8-22)19-13-20(17-3-9-23(10-4-17)26(30)31)15-21(14-19)18-5-11-24(12-6-18)27(32)33/h1-15,28-33H
• InChI Key: AKXLLRRTTCMCOZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2=CC(=CC(=C2)C3=CC=C(C=C3)B(O)O)C4=CC=C(C=C4)B(O)O)(O)O
• Molecular Formula: C24H21B3O6
• Molecular Weight: 437.9 g/mol
• CAS RN: 900795-73-5

Description

1,3,5-Tris[4-(dihydroxyboryl)phenyl]benzene, also known as TPBAB, is a triangular compound with three phenyl boronic acid groups on the meta positions of the benzene ring. It is commonly used in the construction of covalent organic frameworks via condensation reactions.

Synthesis Analysis

The synthesis of this compound can be achieved by a condensation reaction using 2,3,6,7,14,15-hexaaminotriptycene and 1,3,5-tris[4-(phenylboronic acid)]benzene. This results in a highly porous diazaborole-linked polymer, DBLP-4, which has a high BET surface area of 904 m^2 g^−1 and potential applications in small gas storage and separation.

Molecular Structure Analysis

The molecular structure of this compound contains a total of 63 bonds, including 42 non-H bonds, 27 multiple bonds, 3 rotatable bonds, 3 triple bonds, 24 aromatic bonds, 4 six-membered rings, and 6 hydroxyl groups.

Chemical Reactions Analysis

This compound is involved in various chemical reactions. For instance, it has been used in the construction of covalent organic frameworks via condensation reactions. It has also been used in the synthesis of multicoordinate 1,3,5-tris(functionalised-phenylethynyl)benzenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a predicted density of 1.38±0.1 g/cm3, a melting point of >300 °C, and a predicted boiling point of 736.9±70.0 °C.

Scientific Research Applications

Selective Sensing and Capture of Picric Acid

1,3,5-Tris[4-(dihydroxyboryl)phenyl]benzene derivatives have been explored for their use as fluorescent chemo-sensors. For instance, a derivative, 1,3,5-tris(4′-(N,N-dimethylamino)phenyl)benzene, shows remarkable fluorescence quenching in the presence of picric acid, indicating its potential application in selective sensing and capture of picric acid (Vishnoi, Sen, Patwari, & Murugavel, 2015).

Catalyst for Synthesis of Organic Compounds

Compounds like 1,3,5-Tris(hydrogensulfato) benzene have been utilized as efficient catalysts in organic synthesis. They facilitate reactions like the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) through condensation reactions, offering advantages such as high yields and eco-friendly reaction conditions (Karimi-Jaberi, Pooladian, Moradi, & Ghasemi, 2012).

Functionalization and Reactivity in Porous Phenylacetylene Silver Salts

Modifications of 1,3,5-tris(4-ethynylbenzonitrile)benzene variants have been investigated for their role in forming porous structures with varied functionalities. These modifications involve attachment of different groups, leading to diverse chemical functionalities, which can be used in the development of novel materials (Kiang et al., 1999).

Electroluminescence in Star-Shaped Compounds

Star-shaped compounds based on 1,3,5-triazine and 1,3,5-trisubstituted benzene, including derivatives of this compound, have been synthesized and characterized for their blue luminescent properties. These compounds show potential for use in electroluminescent devices (Pang et al., 2002).

Robust Layered Zirconium Phosphonate Framework

The synthesis of 1,3,5-Tris(4-phosphonophenyl)benzene and its application in creating a zirconium phosphonate with a honeycomb-like structure demonstrates its potential in developing materials with remarkable thermal stability and resistance to hydrolysis (Taddei et al., 2014).

Antioxidant Properties in Dendrimers

This compound and its derivatives have been incorporated into dendrimers, exhibiting significant antioxidant properties. These compounds' free radical scavenging and protein binding capabilities highlight their potential in biological and chemical applications (Makawana & Singh, 2020).